Cas no 1606-75-3 (Diethyl (2-oxoethyl)phosphonate)

Diethyl (2-oxoethyl)phosphonate structure
1606-75-3 structure
Product Name:Diethyl (2-oxoethyl)phosphonate
CAS No:1606-75-3
MF:C6H13O4P
MW:180.138783216476
CID:235860
PubChem ID:342159
Update Time:2025-04-19

Diethyl (2-oxoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (2-oxoethyl)phosphonate
    • 2-diethoxyphosphorylacetaldehyde
    • DIETHYL (FORMYLMETHYL)PHOSPHONATE
    • DIETHYL 2-OXOETHYLPHOSPHONATE
    • Phosphonic acid, P-(2-oxoethyl)-, diethyl ester
    • 2-diethoxyphosphoryl-acetaldehyde
    • 2-diethoxyphosphorylethanal
    • phosphonoacetaldehyde diethyl ester
    • diethylphosphonoacetaldehyde
    • ZZWQVTBJLLXLPJ-UHFFFAOYSA-N
    • BDBM50366977
    • 1606-75-3
    • A810169
    • 2-(diethoxyphosphinyl)acetaldehyde
    • AKOS006229138
    • BCP32468
    • (2-Oxo-ethyl)-phosphonic acid diethyl ester
    • 3-BROMO-4-HYDROXY-5-METHOXY-BENZOICACIDMETHYLESTER
    • DTXSID30321558
    • FT-0654689
    • SCHEMBL1378158
    • NSC377651
    • CHEMBL103253
    • Diethyl(2-oxoethyl)phosphonate
    • Diethyl (2-oxoethyl)phosphonate; (2-Oxoethyl)phosphonic acid diethyl ester
    • NSC-377651
    • MDL: MFCD00014673
    • Inchi: 1S/C6H13O4P/c1-3-9-11(8,6-5-7)10-4-2/h5H,3-4,6H2,1-2H3
    • InChI Key: ZZWQVTBJLLXLPJ-UHFFFAOYSA-N
    • SMILES: P(CC=O)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 180.05500
  • Monoisotopic Mass: 180.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.113
  • Boiling Point: 240.6°Cat760mmHg
  • Flash Point: 113.4°C
  • Refractive Index: 1.413
  • PSA: 62.41000
  • LogP: 1.45140

Diethyl (2-oxoethyl)phosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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